N-(2-chlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C16H14ClNO4/c1-21-15-8-11(9-19)6-7-14(15)22-10-16(20)18-13-5-3-2-4-12(13)17/h2-9H,10H2,1H3,(H,18,20)
• InChI Key: WTBHJCDKUVFQRR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=O)OCC(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C16H14ClNO4
• Molecular Weight: 319.74 g/mol

Description

N-(2-chlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide, also known as CPFMA, is an organic compound with a wide range of applications in the scientific and medical fields. It is a derivative of acetamide and the 2-chlorophenyl group, and is used in a variety of organic synthesis reactions. CPFMA has been studied extensively in the past decades, and its various applications have been identified. In

Scientific Research Applications

Insecticidal Applications

N-(2-chlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide derivatives exhibit potential as insecticidal agents. A study synthesized various derivatives and tested their efficacy against the cotton leafworm, Spodoptera littoralis. Remarkably, specific compounds demonstrated excellent insecticidal properties, suggesting their potential in agricultural pest control (Rashid et al., 2021).

Anticancer and Anti-inflammatory Applications

Certain derivatives of N-(2-chlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide have shown promising anticancer, anti-inflammatory, and analgesic activities. A study focusing on the Leuckart synthetic pathway to develop new chemical entities revealed that compounds with halogen-substituted aromatic rings, particularly those with 1-phenylethylamine as a basic moiety, exhibit significant biological activities. Among the synthesized compounds, one exhibited noteworthy anticancer, anti-inflammatory, and analgesic effects, indicating its potential as a therapeutic agent (Rani et al., 2014).

Agricultural Herbicide Applications

N-(2-chlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide and its derivatives, such as chloroacetamide herbicides, are utilized in agriculture. They serve as pre-emergent or early post-emergent herbicides to control annual grasses and broad-leaved weeds in various crops. The study highlights the selective herbicidal applications of these compounds in crops like cotton, maize, oilseed rape, and soybeans, among others (Weisshaar & Böger, 1989).